Cas no 1607258-89-8 (methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate)

• Product Name: methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate
• CAS No: 1607258-89-8
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5672674
• PubChem ID: 84595626
• Update Time: 2025-10-17

methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-[1-(4-prop-2-ynylpiperazin-1-yl)ethyl]furan-2-carboxylate
• Z1587748700
• AKOS016981352
• 1607258-89-8
• METHYL 5-{1-[4-(PROP-2-YN-1-YL)PIPERAZIN-1-YL]ETHYL}FURAN-2-CARBOXYLATE
• EN300-26622422
• methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate

• Inchi： 1S/C15H20N2O3/c1-4-7-16-8-10-17(11-9-16)12(2)13-5-6-14(20-13)15(18)19-3/h1,5-6,12H,7-11H2,2-3H3
• InChI Key： ROUPNUWHQOTHFP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(C)N1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.9Ų

Additional information on methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate

Methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate (CAS No. 1607258-89-8): A Comprehensive Overview

Methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate, identified by its CAS number 1607258-89-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further investigation and potential therapeutic applications.

The molecular structure of methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate features a piperazine ring linked to a furan moiety, with an acetylenic group (-C≡CH) and an ester functional group (-COOCH₃). This unique arrangement of functional groups contributes to its complex interactions with biological targets, which is a key factor in its pharmacological potential.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine moiety in this compound is particularly noteworthy, as it is known to interact with various neurotransmitter receptors, including those for serotonin, dopamine, and norepinephrine. These interactions make methyl 5-{1-4-(prop-2-yn-1-yl)piperazin-1-ylethyl}furan-2-carboxylate a promising candidate for the development of drugs targeting neurological and psychiatric disorders.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of the propargyl group (-C≡CH) allows for further functionalization via cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Sonogashira coupling. These reactions enable the introduction of additional substituents that can enhance the biological activity and selectivity of the compound.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their ability to engage with various biological targets. The furan ring in methyl 5-{1-4-(prop-2-yn-1-y)piperazin -1 -ylethyl}furan -2-carboxylate is particularly interesting because it can adopt different conformations, which can influence its binding affinity and selectivity. This flexibility makes it an attractive scaffold for designing drugs with improved pharmacokinetic properties.

The ester group (-COOCH₃) in this compound also plays a crucial role in its biological activity. Ester functionalities are known to enhance membrane permeability and metabolic stability, which are important factors for drug development. Additionally, esters can be hydrolyzed in vivo to release carboxylic acid groups, which can further modulate biological activity.

Current research in the field of neuropharmacology has identified several novel targets that could benefit from the development of new modulators. The piperazine-furan hybrid structure of methyl 5-{1 -4-(prop -2 -yn -1 -y lpiperazin -1 -ylethyl}furan -2-carboxylate suggests that it may have interactions with receptors involved in pain perception, mood regulation, and cognitive function. These interactions are being explored in preclinical studies to evaluate its potential as a therapeutic agent.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The propargyl group is typically introduced via a Sonogashira coupling reaction between propargyl bromide and a terminal alkyne bearing a protected piperazine moiety. The subsequent steps involve nucleophilic substitution reactions to introduce the furan ring and esterification to finalize the structure.

In conclusion, methyl 5-{1 -4-(prop -2 -yn -1 -y lpiperazin -1 -ylethyl}furan -2-carboxylate (CAS No. 1607258 -89 -8) is a versatile compound with significant pharmacological potential. Its unique structural features make it an attractive candidate for further investigation in drug development, particularly for neurological and psychiatric disorders. The ongoing research into its biological activities and synthetic pathways underscores its importance as a building block for novel therapeutic agents.